Cas no 95640-45-2 (Propanedinitrile,2-[[4-(dipropylamino)phenyl]methylene]-)
95640-45-2 structure
Product Name:Propanedinitrile,2-[[4-(dipropylamino)phenyl]methylene]-
CAS No:95640-45-2
MF:C16H19N3
MW:253.342163324356
CID:803714
PubChem ID:21288910
Update Time:2025-04-19
Propanedinitrile,2-[[4-(dipropylamino)phenyl]methylene]- Chemical and Physical Properties
Names and Identifiers
-
- Propanedinitrile,2-[[4-(dipropylamino)phenyl]methylene]-
- PROPANEDINITRILE, [[4-(DIPROPYLAMINO)PHENYL]METHYLENE]-
- [4-(DIPROPYLAMINO)BENZYLIDENE]MALONINITRILE
- propanedinitrile, 2-[[4-(dipropylamino)phenyl]methylene]-
- [4-(dipropylamino)benzylidene]propanedinitrile
- 95640-45-2
- Propanedinitrile,[[4-(dipropylamino)phenyl]methylene]-
- SPPQUBWWSCWEBZ-UHFFFAOYSA-N
- AKOS000814267
- SCHEMBL9816081
-
- Inchi: 1S/C16H19N3/c1-3-9-19(10-4-2)16-7-5-14(6-8-16)11-15(12-17)13-18/h5-8,11H,3-4,9-10H2,1-2H3
- InChI Key: SPPQUBWWSCWEBZ-UHFFFAOYSA-N
- SMILES: N(C1C=CC(/C=C(\C#N)/C#N)=CC=1)(CCC)CCC
Computed Properties
- Exact Mass: 253.15800
- Monoisotopic Mass: 253.157897619g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 6
- Complexity: 361
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 50.8Ų
Experimental Properties
- PSA: 50.82000
- LogP: 3.74356
Propanedinitrile,2-[[4-(dipropylamino)phenyl]methylene]- Related Literature
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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